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Compound of Interest

Compound Name:
3-Hydroxy-3-

methylcyclobutanecarboxylic acid

Cat. No.: B577406 Get Quote

For Immediate Reference: Treat 3-Hydroxy-3-methylcyclobutanecarboxylic acid as a

hazardous chemical. The primary disposal route is through an approved hazardous waste

disposal plant. Do not dispose of down the drain or in regular trash.

This guide provides essential safety and logistical information for the proper disposal of 3-
Hydroxy-3-methylcyclobutanecarboxylic acid, tailored for researchers, scientists, and

professionals in drug development. While no specific safety data sheet (SDS) for this

compound is readily available, information from structurally similar chemicals suggests it should

be handled with care.

Presumed Hazard Profile
Based on the safety data for related compounds such as 3-Hydroxybutyric acid and

Cyclobutanecarboxylic acid, 3-Hydroxy-3-methylcyclobutanecarboxylic acid should be

presumed to have the following hazards:

Causes severe skin burns and eye damage.[1]

Harmful if swallowed.[1]

Harmful if inhaled.[1]
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May cause respiratory irritation.[1]

Although one source suggests no obvious toxicity, it is crucial to adhere to standard laboratory

safety practices and handle the compound as potentially hazardous.[2]

Quantitative Data Summary
For quick reference, the following table summarizes key information, with some data predicted

or based on related compounds.

Property Value Source

Molecular Formula C6H10O3 ChemBK[2]

Molar Mass 130.14 g/mol ChemBK[2]

Boiling Point (Predicted) 270.4 ± 33.0 °C ChemBK[2]

Density (Predicted) 1.319 ± 0.06 g/cm³ ChemBK[2]

Hazard Statements
H314: Causes severe skin

burns and eye damage
Sigma-Aldrich

Disposal

P501: Dispose of contents/

container to an approved

waste disposal plant.

Sigma-Aldrich[1]

Experimental Protocols
Personal Protective Equipment (PPE):

Always wear appropriate personal protective equipment when handling 3-Hydroxy-3-
methylcyclobutanecarboxylic acid.

Eye Protection: Chemical splash goggles are mandatory.[3]

Hand Protection: Wear suitable protective gloves.[3]

Skin and Body Protection: A lab coat or apron is required.[3]
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Respiratory Protection: Handle in a well-ventilated area, preferably within a chemical fume

hood.[3]

Spill Management Protocol:

In the event of a spill, follow these steps:

Evacuate and Ventilate: Immediately alert others in the area and ensure the area is well-

ventilated.

Containment: For liquid spills, absorb the material with an inert absorbent such as

vermiculite, sand, or a universal binder.[3] For solid spills, carefully sweep or vacuum the

material.[4] Avoid creating dust.

Collection: Place the absorbed or swept material into a clearly labeled, sealed, and

compatible hazardous waste container.[3]

Decontamination: Clean the spill area with a suitable solvent, followed by soap and water.

The initial rinsate should be collected as hazardous waste.

Waste Disposal Protocol:

Waste Collection:

Collect all waste containing 3-Hydroxy-3-methylcyclobutanecarboxylic acid in a

designated, leak-proof, and clearly labeled hazardous waste container.[3][5]

The label should include the chemical name ("3-Hydroxy-3-
methylcyclobutanecarboxylic acid"), the concentration, and the appropriate hazard

warnings (e.g., "Corrosive").

Do not mix with incompatible materials such as strong oxidizing agents or strong bases.[1]

[3]

Empty Container Management:

Thoroughly rinse empty containers with a suitable solvent (e.g., water or an appropriate

organic solvent).
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The first rinse must be collected and disposed of as hazardous waste.[5] For highly toxic

chemicals, the first three rinses must be collected.[5]

After thorough rinsing and air-drying, the container can be disposed of according to your

institution's guidelines for non-hazardous waste, or recycled.

Request for Pickup:

Once the hazardous waste container is full, or in accordance with your institution's

accumulation time limits, arrange for collection by your Environmental Health & Safety

(EH&S) department.[5][6]

Neutralization of Dilute Aqueous Solutions (Expert Use Only):

For very small quantities of dilute, non-hazardous (based on other contaminants) aqueous

solutions, neutralization may be an option, but only if permitted by your institution's EH&S

department.[7]

Consult EH&S: Always obtain prior approval from your institution's safety office.

Procedure: In a fume hood and wearing appropriate PPE, slowly add the acidic solution to a

large volume of a suitable neutralizing agent (e.g., a dilute solution of sodium bicarbonate or

sodium hydroxide) with constant stirring.[7]

pH Monitoring: Monitor the pH of the solution. The final pH should be between 5.5 and 9.5.[7]

Disposal: If the neutralized solution contains no other hazardous components, it may be

permissible to dispose of it down the drain with a large volume of water (at least 20 parts

water).[7]

Disposal Workflow Diagram
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Caption: Disposal workflow for 3-Hydroxy-3-methylcyclobutanecarboxylic acid.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com
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